Cas no 882748-75-6 (1-[1,1'-Biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone)

1-[1,1'-Biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone is a specialized organic compound featuring a biphenyl core linked to a propanone moiety substituted with a 3,4-dichloroanilino group. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry and pharmaceutical research. The presence of dichloroaniline enhances its reactivity in electrophilic substitution and coupling reactions, while the biphenyl group contributes to stability and π-conjugation. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug discovery and material science. The compound's purity and structural consistency ensure reproducibility in experimental settings, supporting its use as an intermediate in the development of advanced chemical entities.

1-[1,1'-Biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone structure

882748-75-6 structure

Product Name:1-[1,1'-Biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone

CAS No:882748-75-6

MF:C₂₁H₁₇Cl₂NO

MW:370.271783590317

CID:5013272

Update Time:2025-06-08

1-[1,1'-Biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone Chemical and Physical Properties

Names and Identifiers

- 1-[1,1'-biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone
- 1-{[1,1'-biphenyl]-4-yl}-3-[(3,4-dichlorophenyl)amino]propan-1-one
- 1-(1,1'-BIPHENYL)-4-YL-3-(3,4-DICHLOROANILINO)-1-PROPANONE
- 1-[1,1'-Biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone
- Inchi： 1S/C21H17Cl2NO/c22-19-11-10-18(14-20(19)23)24-13-12-21(25)17-8-6-16(7-9-17)15-4-2-1-3-5-15/h1-11,14,24H,12-13H2
- InChI Key： QRLKMVDSYMCXIG-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)NCCC(C1C=CC(C2C=CC=CC=2)=CC=1)=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 416
XLogP3: 6.7
Topological Polar Surface Area: 29.1

1-[1,1'-Biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	JS-2352-1MG	1-[1,1′-biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone	882748-75-6	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	JS-2352-5MG	1-[1,1′-biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone	882748-75-6	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	JS-2352-10MG	1-[1,1′-biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone	882748-75-6	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	JS-2352-20MG	1-[1,1′-biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone	882748-75-6	>90%	20mg	￡76.00	2023-04-20
Key Organics Ltd	JS-2352-50MG	1-[1,1′-biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone	882748-75-6	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	JS-2352-100MG	1-[1,1′-biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone	882748-75-6	>90%	100mg	£110.00	2025-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1659353-1mg	1-([1,1'-Biphenyl]-4-yl)-3-((3,4-dichlorophenyl)amino)propan-1-one	882748-75-6	98%	1mg	￥436.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1659353-2mg	1-([1,1'-Biphenyl]-4-yl)-3-((3,4-dichlorophenyl)amino)propan-1-one	882748-75-6	98%	2mg	￥536.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1659353-5mg	1-([1,1'-Biphenyl]-4-yl)-3-((3,4-dichlorophenyl)amino)propan-1-one	882748-75-6	98%	5mg	￥672.00	2024-04-27

1-[1,1'-Biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Related Categories

Additional information on 1-[1,1'-Biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone

Research Brief on 1-[1,1'-Biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone (CAS: 882748-75-6)

1-[1,1'-Biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone (CAS: 882748-75-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the biphenyl and dichloroanilino moieties, make it a promising candidate for further investigation in various disease models.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Researchers have explored its utility in the development of kinase inhibitors, particularly those targeting protein kinases involved in cancer and inflammatory diseases. The presence of the 3,4-dichloroanilino group is believed to contribute to its binding affinity and selectivity towards specific kinase targets. Additionally, the biphenyl moiety enhances the compound's stability and bioavailability, making it an attractive scaffold for further optimization.

In vitro and in vivo studies have demonstrated that 1-[1,1'-Biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone exhibits promising pharmacological properties. For instance, it has shown inhibitory activity against certain cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest, potentially through modulation of key signaling pathways. These findings underscore its potential as a lead compound for anticancer drug development.

Despite its promising attributes, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Recent research has focused on structural modifications to improve its solubility, metabolic stability, and target specificity. Computational modeling and structure-activity relationship (SAR) studies have been employed to guide these efforts, yielding derivatives with enhanced potency and reduced off-target effects. These advancements pave the way for future preclinical and clinical evaluations.

In conclusion, 1-[1,1'-Biphenyl]-4-yl-3-(3,4-dichloroanilino)-1-propanone represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. Continued efforts to optimize its properties and elucidate its mechanisms of action will be critical in unlocking its full therapeutic potential. This brief highlights the importance of ongoing research in this area and underscores the need for interdisciplinary collaboration to advance the compound's application in drug discovery.